4-[(5-{[5-(3-Chlorophenyl)-2-furyl]methylene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)amino]benzoic acid

• Molecular Formula: C22H15ClN2O4S
• Molecular Weight: 438.9 g/mol
• IUPAC Name: 4-[[(5Z)-5-[[5-(3-chlorophenyl)furan-2-yl]methylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino]benzoic acid
• InChI: InChI=1S/C22H15ClN2O4S/c1-25-20(26)19(30-22(25)24-16-7-5-13(6-8-16)21(27)28)12-17-9-10-18(29-17)14-3-2-4-15(23)11-14/h2-12H,1H3,(H,27,28)/b19-12-,24-22?
• InChI Key: FZCNCOBZPHSVAO-PNVGRYOSSA-N
• Isomeric SMILES: CN1C(=O)/C(=C/C2=CC=C(O2)C3=CC(=CC=C3)Cl)/SC1=NC4=CC=C(C=C4)C(=O)O
• SMILES: CN1C(=O)C(=CC2=CC=C(O2)C3=CC(=CC=C3)Cl)SC1=NC4=CC=C(C=C4)C(=O)O

Description

4-[(5-{[5-(3-Chlorophenyl)-2-furyl]methylene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)amino]benzoic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is commonly referred to as CCF4, and it has been found to have several unique properties that make it a valuable tool in scientific research.

Mechanism of Action

The mechanism of action of CCF4 involves the hydrolysis of the β-lactam ring by β-lactamase, which results in the release of the fluorescent moiety. The fluorescence emission of CCF4 is quenched in the presence of active β-lactamase, which allows for the detection of antibiotic resistance in bacteria.
Biochemical and Physiological Effects
CCF4 has no known biochemical or physiological effects in living organisms. The compound is used solely as a tool for scientific research and has no therapeutic or diagnostic applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of CCF4 is its high sensitivity and specificity for the detection of β-lactamase activity. The compound is also relatively easy to use and can be incorporated into a variety of experimental setups.
However, CCF4 does have some limitations. The compound is not suitable for use in vivo, as it cannot penetrate cell membranes. Additionally, the compound is not stable in acidic conditions, which limits its use in certain experimental setups.

Future Directions

There are several future directions for the use of CCF4 in scientific research. One potential application is the development of new β-lactam antibiotics that are resistant to β-lactamase activity. CCF4 could be used as a tool to screen potential compounds for their ability to inhibit β-lactamase activity.
Another potential application is the use of CCF4 in the detection of other enzymes that hydrolyze β-lactam antibiotics. This could lead to the development of new diagnostic tools for the detection of antibiotic resistance in bacteria.
Conclusion
In conclusion, 4-[(5-{[5-(3-Chlorophenyl)-2-furyl]methylene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)amino]benzoic acid is a valuable tool in scientific research due to its unique properties as a fluorescent probe for the detection of β-lactamase activity. While the compound has some limitations, its potential applications in the development of new antibiotics and diagnostic tools make it an important area of research for the future.

Synthesis Methods

The synthesis of CCF4 involves the reaction of 5-(3-chlorophenyl)-2-furaldehyde with 3-methyl-4-oxo-2-thioxo-1,3-thiazolidine-5-carboxylic acid in the presence of ammonium acetate and acetic acid. The resulting product is then purified by recrystallization to obtain pure CCF4.

Scientific Research Applications

CCF4 has been widely used in scientific research as a fluorescent probe for the detection of β-lactamase activity. The compound is used in conjunction with a β-lactam antibiotic, and the fluorescence emission of CCF4 is quenched in the presence of active β-lactamase. This property makes it an ideal tool for the detection of antibiotic resistance in bacteria.